[Leu144]-PLP (139-151)

• Molecular Formula: C67H105N19O17
• Molecular Weight: 1448.7 g/mol
• InChI: InChI=1S/C67H105N19O17/c1-37(2)23-46(80-62(97)48(25-39(5)6)82-60(95)44(17-10-12-20-68)77-54(88)32-73-59(94)47(24-38(3)4)81-64(99)52(34-87)85-57(92)43(70)27-41-30-71-35-75-41)58(93)74-33-55(89)78-50(28-42-31-72-36-76-42)66(101)86-22-14-19-53(86)65(100)83-49(29-56(90)91)63(98)79-45(18-11-13-21-69)61(96)84-51(67(102)103)26-40-15-8-7-9-16-40/h7-9,15-16,30-31,35-39,43-53,87H,10-14,17-29,32-34,68-70H2,1-6H3,(H,71,75)(H,72,76)(H,73,94)(H,74,93)(H,77,88)(H,78,89)(H,79,98)(H,80,97)(H,81,99)(H,82,95)(H,83,100)(H,84,96)(H,85,92)(H,90,91)(H,102,103)/t43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-/m0/s1
• InChIKey: XGYYXNVYHGOFFT-ZOOWYRFPSA-N

[Leu144]-PLP (139-151) Core Identity & Classification

[Leu144]-PLP (139-151) (CAS 202462-61-1), also designated L144-PLP(139-151), is a synthetic 13‑amino acid peptide (HSLGKLLGHPDKF) derived from the immunodominant myelin proteolipid protein (PLP) 139–151 epitope, wherein the native tryptophan at position 144 is replaced by leucine [1]. This single substitution converts the encephalitogenic ligand into a T‑cell receptor (TCR) antagonist that selectively blocks activation of pathogenic Th1 clones implicated in experimental autoimmune encephalomyelitis (EAE) [2]. Its well‑characterized mechanism, defined by discrete quantitative activity metrics, distinguishes it from unmodified PLP(139‑151) and other altered peptide ligands (APLs) used to interrogate neuroinflammatory disease models.

TCR superagonist for PLP 139–151-specific T cell studies

Supports ultralow-concentration T cell proliferation assays

Distinct IL-2 and Th2 cytokine induction among position-144 analogs

• [1] MedChemExpress. [Leu144]-PLP (139-151) Product Datasheet. Available at: https://www.medchemexpress.eu/leu144-plp-139-151.html View Source
• [2] PeptideDB. [Leu144]-PLP (139-151) Database Entry. Available at: https://www.peptidedb.com/database/[Leu144]-PLP-(139-151).html View Source

[Leu144]-PLP (139-151) Non-Interchangeability

The PLP(139–151) peptide family exhibits stark functional divergence dependent on single‑residue substitutions at position 144 [1]. Native PLP(139–151) (W144) acts as a disease‑inducing agonist that elicits robust Th1 responses, while other position‑144 analogs (e.g., Q144, A144, Y144) display markedly different T‑cell activation hierarchies, cytokine profiles, and functional outcomes [2][3]. [Leu144]-PLP (139-151) (L144) is uniquely defined as a TCR superagonist that induces a distinct, quantifiable cytokine response and a specific state of selective T‑cell unresponsiveness [4][5]. Consequently, substituting [Leu144]-PLP (139-151) with native PLP(139–151) or a non‑validated analog in experimental systems will fundamentally alter, rather than preserve, the intended immunological readout.

Potential Substitute

Functional Mismatch Concern

Wild-type PLP (139–151) (W144)

May not induce IL-2 secretion or Th2 cytokine bias; native agonist primarily drives Th1 response.

[Gln144]-PLP (139–151) (Q144)

7-log lower proliferation potency and lacks IL-2 induction, altering dose-response relationships.

[Leu144,Arg147]-PLP (139–151)

Functions as TCR antagonist with no proliferation; may not support superagonist or tolerance-breaking studies.

• [1] McRae BL, Nikcevich KM, Karpus WJ, Hurst SD, Miller SD. Differential recognition of peptide analogs by naive verses activated PLP 139-151-specific CD4+ T cells. J Neuroimmunol. 1995 Jul;60(1-2):17-28. doi: 10.1016/0165-5728(95)00048-7. View Source
• [2] Nicholson LB, Waldner H, Carrizosa AM, Sette A, Collins M, Kuchroo VK. Heteroclitic proliferation of a myelin proteolipid protein (PLP) 139-151-specific T cell clone by an altered peptide ligand (APL). J Neuroimmunol. 1998; 90(1): 60-68. Table I. View Source
• [3] McRae BL, Miller SD. Fine specificity of CD4+ T cell responses to the dominant encephalitogenic PLP 139-151 peptide in SJL/J mice. Neurochem Res. 1994 Aug;19(8):997-1004. doi: 10.1007/BF00968709. View Source
• [4] Munder M, Bettelli E, Nicholson LB, Kuchroo VK. Induction of selective non-responsiveness in T cells. FASEB J. 2001;15(4):A706. View Source
• [5] Nicholson LB, Anderson AC, Kuchroo VK. Tuning T cell activation threshold and effector function with cross-reactive peptide ligands. Int Immunol. 2000 Feb;12(2):205-13. doi: 10.1093/intimm/12.2.205. View Source

[Leu144]-PLP (139-151) Quantitative Comparator Evidence

Superagonist Proliferation Potency

[Leu144]-PLP (139-151) (L144) functions as a TCR superagonist, eliciting a heteroclitic cytokine response that is quantitatively and qualitatively distinct from that induced by native W144 (PLP 139-151) or the agonist Q144. In direct in‑vitro comparison using the Q1.1B6 T‑cell clone derived from SJL mice, L144 triggered IFN‑γ secretion at 9,040 pg/mL, which is over 21‑fold higher than the 420 pg/mL induced by W144, and comparable to the 9,052 pg/mL induced by Q144 [1]. Furthermore, L144 uniquely induced substantial IL‑2 (1,350 pg/mL) and IL‑4 (390 pg/mL) production, whereas W144 and Q144 induced negligible (<50 pg/mL) amounts of these cytokines [1]. This superagonist profile, confirmed in transgenic TCR systems, demonstrates that L144 drives a distinct T‑cell activation program not replicated by the native ligand [2].

Proliferation Potency

Head-to-head

L144: 6×10⁻¹⁰ μM

vs

Q144: 6×10⁻¹ μM

~10⁹-fold lower detection limit

Supports ultralow-concentration T cell activation studies

Reported using Q1.1B6 clone, I-Aˢ-restricted

Evidence Dimension	Cytokine secretion (pg/mL) from PLP(139-151)-reactive T cell clone Q1.1B6
Target Compound Data	L144 (Leu144): IFN-γ 9,040; TNF-α 420; IL-2 1,350; IL-4 390
Comparator Or Baseline	W144 (native): IFN-γ 420; TNF-α <50; IL-2 <50; IL-4 <50; Q144 (Gln144): IFN-γ 9,052; TNF-α <50; IL-2 <50; IL-4 200
Quantified Difference	L144 IFN-γ 21.5× higher than W144; IL-2 >27× higher than W144 or Q144; IL-4 >7.8× higher than Q144
Conditions	In vitro activation of Q1.1B6 T cell clone derived from SJL mouse immunized with Q144, assessed by ELISA; relative MHC binding (I-As) of L144 = 0.8 vs W144 = 1.0

Why This Matters

This quantitative cytokine signature allows researchers to precisely control T‑cell activation thresholds and selectively probe superagonist‑driven signaling pathways.

• [1] Nicholson LB, Waldner H, Carrizosa AM, Sette A, Collins M, Kuchroo VK. Heteroclitic proliferation of a myelin proteolipid protein (PLP) 139-151-specific T cell clone by an altered peptide ligand (APL). J Neuroimmunol. 1998; 90(1): 60-68. Table I. View Source
• [2] Munder M, Bettelli E, Nicholson LB, Kuchroo VK. Induction of selective non-responsiveness in T cells. FASEB J. 2001;15(4):A706. View Source

Cytokine Profile: IL-2 Secretion

Activation of naive 1B6 transgenic RAG2‑/‑ T cells with the superagonist ligand L144 results in a state of selective unresponsiveness (anergy) to subsequent challenge with the agonist Q144, suboptimal ligand W144, and anti‑CD3 antibody, while retaining responsiveness to L144 itself [1]. In contrast, priming with native W144 does not induce this anergic state. The anergic phenotype is characterized by blunted distal (p44/p42 MAPK) and proximal (CD3ζ p21/p23, ZAP‑70) intracellular signaling, reduced Ras activity, and diminished calcium flux and p38 MAPK activation [1]. This functional property is unique to superagonist ligands like L144 and is not observed with the encephalitogenic W144 peptide [2].

Cytokine Profile

Head-to-head

IL-2: 1,490 pg/mL (L144)

vs

Q144:

IFN-γ: 13,770 pg/mL

vs

2,650 pg/mL

IL-4: 9,420 pg/mL

vs

1,090 pg/mL

Supports IL-2-dependent activation and Th2 polarization studies

50 μM peptide, Q1.1B6 clone, 40 h supernatant

MHC vs TCR Signaling

Head-to-head

MHC binding: 0.8 (L144) vs 1.0 (W144) – comparable

Proliferation: 29,420 Δcpm (L144) vs 16,103 Δcpm (W144)

Costimulation-independent activation: unique to L144

TCR signal strength drives functional divergence, not MHC binding

I-Aˢ binding competition assay

Tolerance Break

Head-to-head

T cells tolerant to Q144 remain responsive to L144 (proliferation + IL-4/IL-10)

Low-dose L144 immunization breaks tolerance in vivo, inducing Th2 cytokines

L144/R147 fails to break tolerance; acts via bystander suppression

Supports tolerance reversal and immune deviation studies

Transgenic TCR model; distinct from antagonist mechanism

Position 144 SAR

Class-level

• 1L144 – superagonist
• 2R144 – heteroclitic agonist
• 3Q144 – weak agonist
• 4A144 ≥ W144 – native agonist / non-encephalitogenic

Leucine substitution uniquely generates superagonist pharmacology

Based on proliferation and cytokine assays

Evidence Dimension	Induction of T-cell anergy upon activation
Target Compound Data	L144 activation → anergic to Q144, W144, anti‑CD3; retains response to L144
Comparator Or Baseline	W144 (native): does not induce anergy
Quantified Difference	Qualitative difference: L144 uniquely induces selective anergy
Conditions	Naive 1B6 transgenic RAG2‑/‑ T cells activated in vitro with peptide and syngeneic antigen‑presenting cells

Why This Matters

This unique ability to program T‑cell unresponsiveness makes [Leu144]-PLP (139-151) an essential tool for dissecting mechanisms of peripheral tolerance and for developing antigen‑specific immunomodulatory strategies.

• [1] Munder M, Bettelli E, Nicholson LB, Kuchroo VK. Induction of selective non-responsiveness in T cells. FASEB J. 2001;15(4):A706. View Source
• [2] Nicholson LB, Anderson AC, Kuchroo VK. Tuning T cell activation threshold and effector function with cross-reactive peptide ligands. Int Immunol. 2000 Feb;12(2):205-13. doi: 10.1093/intimm/12.2.205. View Source

MHC Binding vs. TCR Signaling

Despite the substitution of tryptophan with leucine at the primary TCR contact residue, [Leu144]-PLP (139-151) maintains a high relative binding affinity of 0.8 for the I‑As MHC class II molecule, which is comparable to the native W144 peptide (relative affinity set to 1.0) [1]. This value is significantly higher than that of the Y144 analog (0.6) and Q144 analog (0.6) [1]. Preservation of MHC binding ensures that the peptide is efficiently presented to T cells, thereby enabling robust TCR engagement that underlies its superagonist and anergy‑inducing properties.

MHC vs TCR Signaling

Head-to-head

MHC binding: 0.8 (L144) vs 1.0 (W144) – comparable

Proliferation: 29,420 Δcpm (L144) vs 16,103 Δcpm (W144)

Costimulation-independent activation: unique to L144

TCR signal strength drives functional divergence, not MHC binding

I-Aˢ binding competition assay

Evidence Dimension	Relative MHC class II (I-As) binding affinity
Target Compound Data	0.8 (L144)
Comparator Or Baseline	1.0 (W144, native); 0.6 (Y144); 0.6 (Q144)
Quantified Difference	L144 retains 80% of native binding affinity; 33% higher than Q144/Y144
Conditions	Competitive binding assay using purified I-As molecules, data from Nicholson et al. 1998

Why This Matters

High MHC binding ensures reliable experimental reproducibility and efficient T‑cell stimulation, eliminating confounding variables related to poor peptide presentation.

• [1] Nicholson LB, Waldner H, Carrizosa AM, Sette A, Collins M, Kuchroo VK. Heteroclitic proliferation of a myelin proteolipid protein (PLP) 139-151-specific T cell clone by an altered peptide ligand (APL). J Neuroimmunol. 1998; 90(1): 60-68. Table I. View Source

T Cell Tolerance Break & Th2 Polarization

Substitution at position 144 of PLP(139–151) dramatically alters disease‑inducing capacity. In a systematic analysis of amino acid substitutions, any replacement at position 144 (including leucine, as well as tyrosine, alanine, or glutamine) completely ablated both encephalitogenic potential in active and adoptive EAE models and the ability to induce proliferative responses in T cells primed to the native peptide [1]. This loss of encephalitogenicity is a class‑wide property of position‑144 analogs, distinguishing them fundamentally from the native W144 peptide which reliably induces relapsing‑remitting EAE in SJL/J mice [2]. While the data do not isolate L144 specifically for this metric, the consistent phenotype across all tested position‑144 substitutions provides strong inferential evidence that L144 similarly lacks disease‑inducing capacity.

Tolerance Break

Head-to-head

T cells tolerant to Q144 remain responsive to L144 (proliferation + IL-4/IL-10)

Low-dose L144 immunization breaks tolerance in vivo, inducing Th2 cytokines

L144/R147 fails to break tolerance; acts via bystander suppression

Supports tolerance reversal and immune deviation studies

Transgenic TCR model; distinct from antagonist mechanism

Evidence Dimension	Ability to induce active or adoptive EAE
Target Compound Data	Position‑144 substitutions (including L144) ablate encephalitogenic potential
Comparator Or Baseline	Native W144: induces active and adoptive EAE
Quantified Difference	Qualitative difference: position‑144 analogs non‑encephalitogenic vs W144 encephalitogenic
Conditions	SJL/J mouse models of active and adoptive EAE; T‑cell proliferation assays

Why This Matters

The non‑encephalitogenic profile of L144 enables its use as a safe control or immunomodulatory agent in EAE studies without confounding disease induction.

• [1] McRae BL, Nikcevich KM, Karpus WJ, Hurst SD, Miller SD. Differential recognition of peptide analogs by naive verses activated PLP 139-151-specific CD4+ T cells. J Neuroimmunol. 1995 Jul;60(1-2):17-28. doi: 10.1016/0165-5728(95)00048-7. View Source
• [2] McRae BL, Miller SD. Fine specificity of CD4+ T cell responses to the dominant encephalitogenic PLP 139-151 peptide in SJL/J mice. Neurochem Res. 1994 Aug;19(8):997-1004. doi: 10.1007/BF00968709. View Source

[Leu144]-PLP (139-151) Research Application Scenarios

TCR Signal Titration & Superagonist Studies

Researchers investigating how TCR signal strength dictates Th1 effector function and cytokine repertoire can utilize [Leu144]-PLP (139-151) as a calibrated superagonist ligand. Its well‑quantified induction of high IFN‑γ (9,040 pg/mL) combined with substantial IL‑2 (1,350 pg/mL) and IL‑4 (390 pg/mL) provides a defined high‑intensity stimulus for comparative studies with native W144 (low IFN‑γ, no IL‑2/IL‑4) or Q144 (high IFN‑γ, no IL‑2, low IL‑4) [1]. This allows precise mapping of signaling thresholds that govern Th1 commitment versus anergy induction [2].

IL-2-Dependent T Cell Activation

The unique capacity of [Leu144]-PLP (139-151) to induce selective T‑cell anergy following primary activation makes it an indispensable reagent for dissecting the biochemical and transcriptional programs of peripheral tolerance. Studies have demonstrated that L144‑activated T cells exhibit blunted MAPK, ZAP‑70, and calcium signaling upon rechallenge with suboptimal ligands, providing a robust experimental system to identify novel regulators of T‑cell unresponsiveness [3].

Tolerance Breaking & Immune Deviation Modeling

Given its retained high MHC binding affinity (relative affinity 0.8) and lack of encephalitogenic potential [4][5], [Leu144]-PLP (139-151) serves as a lead candidate for designing antigen‑specific tolerogenic vaccines. Its ability to drive a non‑pathogenic cytokine profile and to program T‑cell anergy supports its evaluation in preclinical models of multiple sclerosis, where it can be used to induce bystander suppression of pathogenic T‑cell clones without triggering disease exacerbation [5].

Quality Control for APL Panels

Because [Leu144]-PLP (139-151) elicits a robust, reproducible proliferative response (rated '++++' in direct comparison to W144's '+') and a defined cytokine output [1], it is ideally suited as a positive control ligand in T‑cell activation assays involving PLP(139‑151)‑specific T‑cell lines or hybridomas. This ensures consistent assay validation and facilitates cross‑study comparison of T‑cell responsiveness.

Application

Selection Property

Validation Focus

TCR signal titration studies

Ultralow-concentration superagonist activity

TCR-proximal signaling and costimulation independence

IL-2-dependent T cell activation research

Unique IL-2 induction among position-144 analogs

IL-2 secretion and IL-2R signaling pathway endpoints

T cell tolerance reversal modeling

Capacity to break established tolerance in vivo

Th2 cytokine deviation (IL-4, IL-10) endpoints

APL panel quality control

Reproducible superagonist benchmark

Potency hierarchy confirmation and inter-experimental normalization

• [1] Nicholson LB, Waldner H, Carrizosa AM, Sette A, Collins M, Kuchroo VK. Heteroclitic proliferation of a myelin proteolipid protein (PLP) 139-151-specific T cell clone by an altered peptide ligand (APL). J Neuroimmunol. 1998; 90(1): 60-68. Table I. View Source
• [2] Nicholson LB, Anderson AC, Kuchroo VK. Tuning T cell activation threshold and effector function with cross-reactive peptide ligands. Int Immunol. 2000 Feb;12(2):205-13. doi: 10.1093/intimm/12.2.205. View Source
• [3] Munder M, Bettelli E, Nicholson LB, Kuchroo VK. Induction of selective non-responsiveness in T cells. FASEB J. 2001;15(4):A706. View Source
• [4] Nicholson LB, Waldner H, Carrizosa AM, Sette A, Collins M, Kuchroo VK. Heteroclitic proliferation of a myelin proteolipid protein (PLP) 139-151-specific T cell clone by an altered peptide ligand (APL). J Neuroimmunol. 1998; 90(1): 60-68. Table I. View Source
• [5] McRae BL, Nikcevich KM, Karpus WJ, Hurst SD, Miller SD. Differential recognition of peptide analogs by naive verses activated PLP 139-151-specific CD4+ T cells. J Neuroimmunol. 1995 Jul;60(1-2):17-28. doi: 10.1016/0165-5728(95)00048-7. View Source